2,4-dichloro-N-{[2-(2-methoxybenzoyl)hydrazino]carbonothioyl}benzamide

• IUPAC Name: 2,4-dichloro-N-[[(2-methoxybenzoyl)amino]carbamothioyl]benzamide
• InChI: InChI=1S/C16H13Cl2N3O3S/c1-24-13-5-3-2-4-11(13)15(23)20-21-16(25)19-14(22)10-7-6-9(17)8-12(10)18/h2-8H,1H3,(H,20,23)(H2,19,21,22,25)
• InChI Key: YMLBGDFREYWXLP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NNC(=S)NC(=O)C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C16H13Cl2N3O3S
• Molecular Weight: 398.3 g/mol

Description

2,4-dichloro-N-{[2-(2-methoxybenzoyl)hydrazino]carbonothioyl}benzamide, commonly known as MBTH, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MBTH is a derivative of benzamide and has a molecular weight of 367.2 g/mol.

Mechanism of Action

The mechanism of action of MBTH is not well understood. However, it is believed to exert its biological activity by interacting with cellular proteins and enzymes. MBTH has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair. This inhibition leads to the accumulation of DNA damage and ultimately cell death.
Biochemical and Physiological Effects:
MBTH has been found to exhibit a range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, which is a programmed cell death process. MBTH has also been found to inhibit the growth of cancer cells by inducing cell cycle arrest. Additionally, MBTH has been shown to possess anti-inflammatory properties, which may be useful in the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

MBTH has several advantages as a research tool. It is relatively easy to synthesize and has been found to exhibit potent biological activity. However, there are also some limitations associated with its use. MBTH is not very soluble in water, which can make it difficult to work with in aqueous solutions. Additionally, MBTH has been found to be toxic to some cell lines at high concentrations, which may limit its use in certain experiments.
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Future Directions

There are several future directions for research on MBTH. Some of these include:
1. Investigating the potential of MBTH as a therapeutic agent for various diseases, including cancer and inflammatory diseases.
2. Identifying the cellular proteins and enzymes that interact with MBTH and elucidating the molecular mechanisms of its biological activity.
3. Developing new synthetic routes for MBTH that increase its yield and purity.
4. Studying the pharmacokinetics and pharmacodynamics of MBTH in vivo to determine its efficacy and toxicity.
5. Investigating the potential of MBTH as a lead compound for the development of new drugs with improved efficacy and safety profiles.
Conclusion:
In conclusion, MBTH is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MBTH has been found to exhibit potent biological activity, including anticancer and antimicrobial activity. However, there are also some limitations associated with its use, including its low solubility in water and toxicity at high concentrations. Future research on MBTH will likely focus on its potential as a therapeutic agent for various diseases, as well as its molecular mechanisms of action and pharmacokinetics.

Scientific Research Applications

MBTH has been extensively studied for its potential applications in various fields. One of the most significant applications of MBTH is in the field of medicinal chemistry. MBTH has been found to exhibit anticancer activity by inhibiting the growth of cancer cells. It has also been shown to possess antimicrobial activity against various bacteria and fungi.